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An In-Depth Technical Guide to 3-Chloro-6-methoxy-pyridazine 2-oxide: Properties,

Synthesis, and Advanced Applications

Executive Summary
This technical guide provides a comprehensive overview of 3-Chloro-6-methoxy-pyridazine
2-oxide, a heterocyclic compound of increasing interest to researchers in medicinal chemistry

and drug development. With a molecular weight of 160.56 g/mol , this molecule is more than a

simple scaffold; it is a versatile intermediate with unique photochemical properties.[1][2] This

document details its core physicochemical properties, explores the mechanistic nuances of its

synthesis, and illuminates its cutting-edge applications as a photoactivatable precursor for

reactive oxygen species. By synthesizing field-proven insights with established protocols, this

guide serves as an essential resource for scientists leveraging pyridazine N-oxides in

advanced chemical synthesis and biological applications.

Introduction to the Pyridazine N-Oxide Scaffold
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Pyridazines, six-membered aromatic rings containing two adjacent nitrogen atoms, are a

privileged scaffold in medicinal chemistry. The introduction of an N-oxide moiety, as seen in 3-
Chloro-6-methoxy-pyridazine 2-oxide, significantly alters the electronic properties of the ring.

This modification reduces the basicity of the parent pyridine nitrogen and influences the

regioselectivity of subsequent chemical transformations.[3] Pyridine N-oxides can act as

versatile oxidizing reagents, but more recently, their unique reactivity under photochemical

conditions has opened new avenues for their use in complex molecule synthesis and chemical

biology.[4][5] 3-Chloro-6-methoxy-pyridazine 2-oxide, featuring both a reactive chloro group

and a methoxy substituent, is a prime example of a non-symmetric pyridazine N-oxide that

serves as a valuable building block for creating diverse and complex molecular architectures.

[4]

Core Physicochemical Properties
The fundamental properties of 3-Chloro-6-methoxy-pyridazine 2-oxide are summarized

below. It is critical to distinguish this compound from its non-oxidized precursor, 3-chloro-6-

methoxypyridazine, which has a different molecular formula (C₅H₅ClN₂O) and molecular weight

(144.56 g/mol ).[6][7]

Property Value Source(s)

Molecular Formula C₅H₅ClN₂O₂ [1][2]

Molecular Weight 160.56 g/mol [1]

CAS Number 14634-52-7 [2][8]

Canonical SMILES COc1ccc(Cl)[O-] [1]

Stereochemistry Achiral [1]

Synthesis and Mechanistic Considerations
The synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide is typically achieved through the

oxidation of its pyridazine precursor. Therefore, a robust synthesis of 3-chloro-6-

methoxypyridazine is the foundational and most critical phase. The most common route

involves a selective nucleophilic aromatic substitution (SNAr) on 3,6-dichloropyridazine.
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Causality Behind Experimental Choices:

The primary challenge in this synthesis is achieving mono-substitution. The pyridazine ring is

electron-deficient, making it susceptible to nucleophilic attack. However, after the first

substitution with a methoxide group, the product, 3-chloro-6-methoxypyridazine, is still reactive

enough to undergo a second substitution, leading to the undesired byproduct 3,6-

dimethoxypyridazine.

To ensure high selectivity for the mono-substituted product, the following experimental

parameters are crucial:[9]

Stoichiometry Control: The amount of the nucleophile, sodium methoxide, must be carefully

controlled, ideally not exceeding one equivalent relative to the 3,6-dichloropyridazine starting

material.[9]

Temperature Management: The reaction should be maintained at a low temperature. The

second substitution reaction has a higher activation energy than the first; therefore, lower

temperatures significantly decrease the rate of the undesired di-substitution while still

allowing the formation of the mono-substituted product.[9]

Slow Reagent Addition: A slow, dropwise addition of the sodium methoxide solution helps to

maintain a low local concentration of the nucleophile, further minimizing the probability of a

second substitution event on the same molecule.[9]
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Oxidizing Agent
(e.g., m-CPBA)
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Synthetic workflow for 3-Chloro-6-methoxy-pyridazine 2-oxide.
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Advanced Applications in Chemical Biology and
Drug Development
The true potential of 3-Chloro-6-methoxy-pyridazine 2-oxide and related structures lies in

their application as photoactivatable reagents. This functionality positions them as powerful

tools for researchers in chemical biology and for the development of novel therapeutic

strategies.

Photoactivatable Surrogates for Reactive Oxygen Species (ROS): Recent studies have

demonstrated that pyridazine N-oxides can serve as highly efficient precursors to atomic

oxygen (O(³P)), a reactive and underexplored allotrope of oxygen.[5][10]

Mechanism: Upon irradiation with UV-A light (typically around 350 nm), the N-O bond in the

pyridazine N-oxide cleaves, leading to the controlled release of atomic oxygen. This process,

known as photodeoxygenation, is advantageous because it uses lower-energy light

compared to other O(³P) precursors, making it more compatible with sensitive biological

systems.[10]

Applications:

Complex Molecule Synthesis: The released atomic oxygen can mediate challenging C-H

oxidation reactions within complex, polyfunctional molecules, providing a novel synthetic

tool.[5]

Chemical Biology: Water-soluble derivatives of pyridazine N-oxides have been shown to

promote photoinduced DNA cleavage in aqueous solutions, highlighting their potential in

developing targeted phototherapies or as tools to study DNA damage and repair.[5][10]

Precursors for Heterocycle Synthesis: Beyond ROS generation, the photochemical ring-

opening of pyridazine N-oxides provides access to other valuable heterocyclic motifs. Under

specific conditions involving UV light and heat or transition metal catalysis, the pyridazine ring

can be transformed into elaborate pyrazole or labile 2-aminofuran structures, which are

themselves versatile building blocks for natural product synthesis.[4]
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Experimental Protocol: Synthesis of 3-Chloro-6-
methoxypyridazine (Precursor)
This protocol describes a validated method for the selective mono-methoxylation of 3,6-

dichloropyridazine. It is designed to be self-validating by incorporating in-process monitoring.

Materials and Equipment:

3,6-Dichloropyridazine

Sodium methoxide (solid or as a solution in methanol)

Anhydrous methanol

Round-bottom flask with magnetic stirrer

Dropping funnel

Inert atmosphere setup (Nitrogen or Argon)

Ice bath

Thin-Layer Chromatography (TLC) plates (silica gel)

Rotary evaporator

Procedure:

Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a dropping

funnel under an inert atmosphere.

Reagent Preparation: Dissolve 3,6-dichloropyridazine (1.0 eq.) in anhydrous methanol in the

flask. Cool the solution to 0 °C using an ice bath.

Nucleophile Addition: In a separate flask, prepare a solution of sodium methoxide (1.0 eq.) in

anhydrous methanol. Fill the dropping funnel with this solution.
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Reaction: Add the sodium methoxide solution dropwise to the stirred solution of 3,6-

dichloropyridazine over 30-60 minutes, ensuring the internal temperature remains low.

Monitoring: Monitor the reaction progress using TLC. The consumption of the starting

material and the appearance of a new, less polar spot (the product) should be observed. This

step is critical to prevent over-reaction.[9]

Quenching: Once TLC indicates the consumption of the starting material, carefully quench

the reaction by adding cold water.

Work-up: Extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

crude product can be further purified by column chromatography or recrystallization to yield

pure 3-chloro-6-methoxypyridazine.

Safety and Handling
As with any chlorinated heterocyclic compound, appropriate safety measures are paramount.

General Precautions: Handle 3-Chloro-6-methoxy-pyridazine 2-oxide and its precursors in

a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.[11][12]

Personal Protective Equipment (PPE): Standard PPE, including a lab coat, chemical-

resistant gloves, and safety glasses, must be worn at all times.[12]

Hazards: While a specific Safety Data Sheet (SDS) for the N-oxide should be consulted,

related compounds are known to cause skin and eye irritation.[11][12] Harmful if swallowed

or inhaled.[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13]

Disclaimer: This information is for guidance only. Always consult the most current SDS

provided by the supplier before commencing any experimental work.
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3-Chloro-6-methoxy-pyridazine 2-oxide is a strategically important molecule that bridges

foundational heterocyclic chemistry with advanced applications. Its defined molecular weight of

160.56 g/mol and well-characterized structure provide a reliable starting point for complex

synthetic endeavors. The ability to precisely control its synthesis and leverage its unique

photochemical reactivity makes it an invaluable tool for researchers and scientists. As the fields

of photochemistry and targeted drug delivery continue to evolve, the utility of pyridazine N-

oxides like this one is poised to expand, offering innovative solutions to long-standing

challenges in chemistry and medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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